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Compound of Interest

Compound Name: PPZ2

Cat. No.: B1677980

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Disposal of the Src Family Tyrosine Kinase Inhibitor PP2.

This document provides essential safety and logistical information for the proper disposal of
PP2 (CAS 172889-27-9), a potent Src family tyrosine kinase inhibitor. Adherence to these
procedures is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance. It is important to note that the name "PPZ2" appears to be a typographical error,
and the information herein pertains to PP2, a common laboratory chemical.

Compound Information

PP2 is a potent, reversible, and ATP-competitive inhibitor of the Src family of protein tyrosine
kinases.[1][2][3] It is widely used in cell signaling research.[4]
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Safety and Handling Precautions

Before beginning any disposal procedures, ensure that all recommended safety precautions
are in place.

o Personal Protective Equipment (PPE): Always wear appropriate personal protective
equipment, including chemical-resistant gloves, safety goggles or a face shield, and a lab
coat.[6]

o Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid
inhalation of any dust or aerosols.

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[6]
« Handling: Avoid generating dust.[6] Wash hands thoroughly after handling.[6]

Hazard Information: PP2 is classified as toxic if swallowed (H301).[6][8] In case of ingestion,
immediately call a poison center or doctor.[6]

Step-by-Step Disposal Procedure

The disposal of PP2 and materials contaminated with it must be managed as hazardous
chemical waste. Under no circumstances should it be disposed of down the drain or in the
regular trash.

o Waste Collection:

o Collect all waste containing PP2, including the pure compound, contaminated solutions,
and disposable labware (e.g., pipette tips, tubes), in a designated hazardous waste
container.

o The container must be made of a compatible material, be in good condition, and have a
secure, leak-proof lid.

o Container Labeling:

o Clearly label the hazardous waste container with a "Hazardous Waste" label as required
by your institution's Environmental Health and Safety (EHS) office.
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o The label must include the full chemical name ("PP2"), the CAS number (172889-27-9),
and the quantity of waste. Do not use abbreviations.

o Waste Storage:

o Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory.

o Ensure that the waste is segregated from incompatible materials to prevent any adverse
chemical reactions.

o Disposal of Empty Containers:
o Thoroughly empty the original PP2 container.

o The first rinse of the container with a suitable solvent (e.g., DMSO, followed by ethanol or
another solvent) must be collected and disposed of as hazardous waste. For highly toxic
chemicals, it is best practice to collect the first three rinses.

o After rinsing and air-drying, deface or remove the original label from the container before
disposing of it as solid waste or in accordance with your institution's guidelines for rinsed
chemical containers.

e Request for Pickup:

o Once the waste container is full, or in accordance with your institution's policies, submit a
waste collection request to your EHS office. Do not allow hazardous waste to accumulate
in the laboratory for extended periods.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of PP2.
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Empty Container Disposal

PP2 Disposal Workflow
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Caption: Workflow for the safe disposal of PP2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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